Cas no 173949-59-2 (Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 173949-59-2
• MF: C₁₄H₁₀F₃N₃O₅
• MW: 357.241513729095
• CID: 5938208
• PubChem ID: 21586244
• Update Time: 2025-07-10

Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester
• EN300-22918679
• 173949-59-2
• 2,5-Dioxopyrrolidin-1-yl 2-methoxy-4-(3-(trifluoromethyl)-3H-diazirin-3-yl)benzoate
• 2,5-dioxopyrrolidin-1-yl 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoate

• Inchi： 1S/C14H10F3N3O5/c1-24-9-6-7(13(18-19-13)14(15,16)17)2-3-8(9)12(23)25-20-10(21)4-5-11(20)22/h2-3,6H,4-5H2,1H3
• InChI Key： PGLIEKOOTJRBMR-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)C1=CC=C(C2(C(F)(F)F)N=N2)C=C1OC

Computed Properties

• Exact Mass: 357.05725491g/mol
• Monoisotopic Mass: 357.05725491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 457.3±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester

Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester: A Comprehensive Overview

Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS no173949-59-2, represents a unique blend of structural features that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of this compound is characterized by several key functional groups, including a benzoic acid core, a methoxy group at the 2-position, and a 2,5-dioxo-1-pyrrolidinyl ester moiety. These structural elements contribute to its reactivity and potential utility in synthetic chemistry and drug discovery. Specifically, the presence of a diazirine group at the 4-position offers a versatile handle for photoaffinity labeling studies, which are increasingly employed to investigate protein-ligand interactions at the molecular level.

In recent years, there has been growing interest in the development of photoaffinity probes for biological research. These probes are designed to covalently bind to target proteins upon exposure to ultraviolet light, allowing researchers to elucidate the structure and function of protein targets with high precision. The diazirine moiety in Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester makes it an ideal candidate for such applications. The trifluoromethyl group further enhances the compound's properties by increasing its lipophilicity and metabolic stability, making it more suitable for in vivo studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzoic acid derivative to introduce the methoxy and diazirine groups. Subsequent steps involve the incorporation of the 2,5-dioxo-1-pyrrolidinyl ester moiety, which requires precise control over reaction conditions to avoid side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of structural features makes it a versatile scaffold for designing molecules with specific biological activities. For instance, the benzoic acid core is known for its antimicrobial properties, while the methoxy group can modulate pharmacokinetic profiles. The diazirine group provides a means for selective protein labeling, enabling researchers to study protein-protein interactions and develop targeted therapies.

Recent studies have demonstrated the utility of Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester in photoaffinity labeling experiments. Researchers have used this compound to identify novel binding sites on target proteins and validate potential drug targets. The trifluoromethyl group enhances binding affinity by increasing lipophilicity and reducing metabolic degradation, making it an excellent tool for studying protein-ligand interactions in complex biological systems.

The compound's potential extends beyond academic research into practical applications in medicine and biotechnology. Its structural features make it suitable for developing novel therapeutic agents that can interact with specific biological targets. For example, derivatives of this compound could be designed to inhibit enzymes involved in disease pathways or to modulate receptor activity. The ability to precisely target biological processes using photoaffinity probes opens up new avenues for drug development and disease treatment.

In conclusion, Benzoic acid, 2-methoxy-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-, 2,5-dioxo-1-pyrrolidinyl ester is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features make it an excellent tool for photoaffinity labeling studies and drug discovery. As research in this field continues to advance，this compound is likely to play an increasingly important role in developing new therapeutic agents and understanding complex biological processes.